Cas no 1187928-87-5 (Diethyl-morpholin-2-ylmethyl-amine dihydrochloride)

• Product Name: Diethyl-morpholin-2-ylmethyl-amine dihydrochloride
• CAS No: 1187928-87-5
• MF: C₉H₂₂Cl₂N₂O
• MW: 245.189780712128
• MDL: MFCD09997817
• CID: 2146208
• PubChem ID: 53408561
• Update Time: 2025-06-30

Diethyl-morpholin-2-ylmethyl-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Diethyl-morpholin-2-ylmethyl-amine dihydrochloride
• MFCD09997817
• SB31241
• N-ethyl-N-(morpholin-2-ylmethyl)ethanamine;dihydrochloride
• DB-307831
• diethyl[(morpholin-2-yl)methyl]amine dihydrochloride
• N,N-Diethyl-2-morpholinemethanamine 2HCl
• CS-0342492
• N-Ethyl-N-(morpholin-2-ylmethyl)ethanaminedihydrochloride
• N-Ethyl-N-(morpholin-2-ylmethyl)ethanamine dihydrochloride
• 1187928-87-5
• diethyl-morpholin-2-ylmethyl-amine dihydrochloride, AldrichCPR

• MDL： MFCD09997817
• Inchi： 1S/C9H20N2O.2ClH/c1-3-11(4-2)8-9-7-10-5-6-12-9;;/h9-10H,3-8H2,1-2H3;2*1H
• InChI Key： HPDAPRGKAHFBFY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCNCC1CN(CC)CC

Computed Properties

• Exact Mass: 244.1109187g/mol
• Monoisotopic Mass: 244.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Diethyl-morpholin-2-ylmethyl-amine dihydrochloride Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on Diethyl-morpholin-2-ylmethyl-amine dihydrochloride

Introduction to Diethyl-Morpholin-2-ylmethyl-amine dihydrochloride (CAS No: 1187928-87-5)

Diethyl-morpholin-2-ylmethyl-amine dihydrochloride, identified by the CAS number 1187928-87-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a morpholine ring, which is a key pharmacophore, linked to an ethylmethylamine moiety, further enhanced by the presence of dihydrochloride salts, which improve its solubility and stability.

The< strong>Morpholin-2-ylmethyl-amine moiety in this compound is particularly noteworthy due to its ability to interact with various biological targets. Morpholine derivatives have been extensively studied for their roles in drug development, particularly in the modulation of enzyme activity and receptor binding. The ethyl and methyl groups attached to the nitrogen atom contribute to the compound's overall steric properties, influencing its binding affinity and selectivity. These structural features make Diethyl-morpholin-2-ylmethyl-amine dihydrochloride a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of morpholine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The< strong>Diethyl-morpholin-2-ylmethyl-amine dihydrochloride molecule has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. Its unique structural properties make it a valuable building block for drug discovery efforts aimed at identifying new therapeutic targets.

The dihydrochloride salt form of this compound enhances its pharmacokinetic properties, making it more suitable for oral administration and improving its bioavailability. This formulation is particularly advantageous in clinical settings where patient compliance and drug delivery efficiency are critical factors. The solubility profile of Diethyl-morpholin-2-ylmethyl-amine dihydrochloride also facilitates its use in intravenous formulations, broadening its potential applications in therapeutic regimens.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Morpholin-2-ylmethyl-amine derivatives and biological targets. These studies have highlighted the importance of optimizing the structural features of morpholine-based compounds to enhance their binding affinity and reduce off-target effects. The< strong>Diethyl-morpholin-2-ylmethyl-amine dihydrochloride molecule has been subjected to rigorous computational analysis to identify key pharmacophoric elements that contribute to its biological activity. This information has guided the design of novel analogs with improved therapeutic profiles.

The synthesis of< strong>Diethyl-morpholin-2-ylmethyl-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the production process, making it more efficient and scalable for industrial applications. The use of chiral catalysts and asymmetric synthesis techniques has further enhanced the enantioselectivity of the final product, which is crucial for developing enantiopure pharmaceuticals with minimal side effects.

In clinical research, Diethyl-morpholin-2-ylmethyl-amine dihydrochloride has been evaluated in various preclinical models to assess its efficacy and safety profiles. Preliminary studies have demonstrated its potential as a modulator of neurotransmitter systems, suggesting its utility in treating neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, indicating its potential as an adjunct therapy for conditions like rheumatoid arthritis.

The pharmacological activity of this compound is attributed to its ability to interact with multiple receptor systems and enzymes involved in disease pathogenesis. By modulating these targets, Morpholin-2-ylmethyl-amine derivatives, including< strong>Diethyl-morpholin-2-ylmethyl-amine dihydrochloride, hold promise for addressing complex multifactorial diseases. Ongoing research aims to elucidate the precise mechanisms by which these compounds exert their therapeutic effects, paving the way for targeted drug development strategies.

The regulatory landscape for pharmaceutical compounds like< strong>Diethyl-morpholin-2-ylmethyl-amine dihydrochloride is stringent, requiring rigorous testing and validation before clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced under controlled conditions that maintain quality and consistency across batches. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for the safe handling and administration of such pharmaceuticals.

The future prospects for< strong>Morpholin-based therapeutics, including< strong>Diethyl-morpholin 2 ylmethylanine hydrochloride , are promising given their diverse biological activities and potential therapeutic applications. Continued research efforts are focused on optimizing synthetic routes, improving pharmacokinetic profiles, and identifying new drug targets where these compounds can be effectively utilized. Collaborative efforts between academia and industry are essential for translating preclinical findings into clinical reality.